Cas no 866156-88-9 (2-[methyl(pyrazin-2-yl)amino]ethan-1-ol)

2-[methyl(pyrazin-2-yl)amino]ethan-1-ol structure
866156-88-9 structure
Product Name:2-[methyl(pyrazin-2-yl)amino]ethan-1-ol
CAS No:866156-88-9
MF:C7H11N3O
MW:153.181740999222
MDL:MFCD05669919
CID:4663141
PubChem ID:3614423
Update Time:2024-03-01

2-[methyl(pyrazin-2-yl)amino]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-[methyl(pyrazin-2-yl)amino]ethan-1-ol
    • MDL: MFCD05669919
    • Inchi: 1S/C7H11N3O/c1-10(4-5-11)7-6-8-2-3-9-7/h2-3,6,11H,4-5H2,1H3
    • InChI Key: YMYFEMWFUHHFCL-UHFFFAOYSA-N
    • SMILES: C(O)CN(C)C1=NC=CN=C1

Computed Properties

  • Exact Mass: 153.090211983g/mol
  • Monoisotopic Mass: 153.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 49.2Ų

2-[methyl(pyrazin-2-yl)amino]ethan-1-ol Pricemore >>

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